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Compound of Interest

Compound Name: Hydroxypropylmethyicellulose

Cat. No.: B13716658

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Hydroxypropylmethylcellulose (HPMC).
Adherence to these procedures is critical for ensuring personnel safety and maintaining
product integrity.

Key Safety and Physical Data

Hydroxypropylmethylcellulose is generally considered a low-hazard material, primarily
posing a risk through mechanical irritation from dust. It is stable under normal conditions but is

hygroscopic.[1][2] The following table summarizes key quantitative data for safe handling and
storage.
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Parameter Value Source(s)

o >5,000 mg/kg (Practically non-
Acute Oral Toxicity (LD50, Rat) toxic) [3]
oxic

) o Not established; general dust
Occupational Exposure Limit

limit of 10 mg/m3 is [3]
(OEL)

recommended.
Recommended Storage

15-25°C (59-77°F) [1][4]

Temperature

Recommended Storage ) o
o Below 60% Relative Humidity [3][5]
Humidity

pH (1% aqueous solution) Approximately 6.0-8.0 [3]

) 2 to 3 years under proper
Shelf Life y [1]
storage conditions

Personal Protective Equipment (PPE)

While HPMC is not classified as a hazardous substance, the generation of dust necessitates
the use of personal protective equipment to prevent irritation and ensure safety during
handling.[6]

o Eye Protection: Use safety glasses or goggles, especially when dust generation is likely.[2][3]

o Respiratory Protection: For operations that generate significant dust or for prolonged
handling, a NIOSH-approved N95 or P1 dust mask is recommended to prevent respiratory
tract irritation.[2][3] For routine handling with adequate ventilation, respiratory protection may
not be required.[2]

e Hand Protection: Nitrile or latex gloves are recommended for prolonged or repeated contact
to maintain general hygiene.[2][3]

o Protective Clothing: Lab coats or coveralls should be worn to keep personal clothing clean.

Operational and Disposal Plans
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A systematic approach to handling, from receipt to disposal, minimizes risks and prevents
contamination.

Step-by-Step Handling Protocol

e Receiving and Storage:

[e]

Upon receipt, inspect containers for damage.

o

Store HPMC in a cool, dry, well-ventilated area away from direct sunlight, heat sources,
and incompatible materials like strong oxidizing agents.[1][2][4][5]

o

Keep containers tightly sealed to prevent moisture absorption, as HPMC is hygroscopic.[1]

[2]7]

o

Label containers with the date of receipt and opening.[1]
e Dispensing and Weighing:

o Conduct all weighing and dispensing activities in an area with local exhaust ventilation,
such as a chemical fume hood or a ventilated balance enclosure, to control dust.[2][3]

o Use appropriate tools (e.g., spatulas, scoops) to handle the powder.

o Avoid creating dust clouds.[5][8][9] If dust is generated, ensure respiratory protection is
worn.

e Laboratory Use:

o When preparing solutions, add HPMC to the liquid slowly while stirring to prevent
clumping.

o Clean all equipment thoroughly after use to prevent cross-contamination.[5]

o Maintain good industrial hygiene practices; do not eat, drink, or smoke in handling areas.

[9]

e Accidental Spills:
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o For spills, avoid dust formation.[2][3] Do not use high-pressure air to clean.

o Mechanically sweep or vacuum the spilled material into a suitable, labeled container for
disposal.[2][3]

o Ensure the area is clean and prevent the product from entering drains.[2][3]
Disposal Plan
HPMC is generally classified as a non-hazardous waste.[3]

e Waste Collection: Collect waste HPMC and any contaminated disposables (e.g., gloves,
weighing paper) in a suitable, closed, and clearly labeled container.[2][3]

» Disposal Method: Dispose of the waste material via landfill or incineration.[3] All disposal
methods must comply with federal, state, and local environmental regulations.[3]

o Contaminated Packaging: Dispose of empty or uncleaned containers as you would the
product itself.

HPMC Handling Workflow

The following diagram illustrates the key procedural steps for the safe handling of
Hydroxypropylmethyicellulose in a laboratory setting.
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Caption: Workflow for safe handling of HPMC from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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